Electronic modification of an aminotroponiminate zinc complex leading to an increased reactivity in the hydroamination of alkenes†
Dalton Transactions Pub Date: 2008-04-04 DOI: 10.1039/B719120K
Abstract
The electronically modified zinc complex 5-phenylsulfanyl-N-isopropyl-2-(isopropylamino)troponiminate zinc methyl, [{PhS-ATI(iPr)2}ZnMe], was synthesized. It showed an increased reactivity in the intramolecular hydroamination reaction of non-activated
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